Cas no 2228240-40-0 (2-(furan-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(furan-2-yl)ethane-1-sulfonyl chloride
• CAS No: 2228240-40-0
• MF: C₆H₇ClO₃S
• MW: 194.635979890823
• CID: 6092490
• PubChem ID: 165708322
• Update Time: 2025-06-25

2-(furan-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)ethane-1-sulfonyl chloride
• 2228240-40-0
• EN300-1988546

• Inchi： 1S/C6H7ClO3S/c7-11(8,9)5-3-6-2-1-4-10-6/h1-2,4H,3,5H2
• InChI Key： CWWNXXNFSMCMEN-UHFFFAOYSA-N
• SMILES： ClS(CCC1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 193.9804429g/mol
• Monoisotopic Mass: 193.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.7Ų

Additional information on 2-(furan-2-yl)ethane-1-sulfonyl chloride

Professional Introduction to 2-(furan-2-yl)ethane-1-sulfonyl chloride (CAS No: 2228240-40-0)

2-(furan-2-yl)ethane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 2228240-40-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a sulfonyl chloride functional group attached to an ethyl chain with a furan ring at the 2-position, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 2-(furan-2-yl)ethane-1-sulfonyl chloride combines the electron-deficient nature of the sulfonyl chloride moiety with the heterocyclic stability and reactivity of the furan ring. This combination imparts distinct reactivity patterns, making it particularly useful in cross-coupling reactions, sulfonamide formation, and as a precursor for more complex heterocyclic derivatives. The compound's ability to participate in nucleophilic substitution reactions at both the sulfonyl chloride and furan positions offers synthetic chemists a versatile platform for constructing intricate molecular architectures.

In recent years, there has been growing interest in exploring the applications of 2-(furan-2-yl)ethane-1-sulfonyl chloride in drug discovery and development. The furan ring is a common structural feature in many natural products and pharmacologically active compounds, known for its ability to enhance binding affinity and metabolic stability. By incorporating this moiety into a sulfonyl chloride derivative, researchers can leverage its potential to develop novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of 2-(furan-2-yl)ethane-1-sulfonyl chloride is its utility as a building block for sulfonamide-based drugs. Sulfonamides are a class of compounds with broad therapeutic applications, including antibacterial, antiviral, anti-inflammatory, and anticancer agents. The sulfonyl chloride group provides a reactive handle for facile introduction of sulfonamides into molecular frameworks through nucleophilic aromatic substitution or other coupling strategies. This reactivity has been exploited in several recent studies aimed at developing next-generation sulfonamide inhibitors.

Recent research has highlighted the role of 2-(furan-2-yl)ethane-1-sulfonyl chloride in synthesizing kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer development. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The furan-based sulfonyl chloride compound serves as an excellent scaffold for such inhibitors due to its ability to modulate binding interactions through steric and electronic effects.

The synthesis of 2-(furan-2-yl)ethane-1-sulfonyl chloride typically involves the reaction of furan derivatives with ethylene oxide followed by chlorosulfonation. This approach ensures high yield and purity, making it suitable for industrial-scale production. The compound's stability under standard storage conditions further enhances its practicality as an intermediate in multi-step synthetic routes.

In addition to its pharmaceutical applications, 2-(furan-2-yl)ethane-1-sulfonyl chloride has shown promise in materials science research. The combination of heterocyclic stability and electrophilic reactivity makes it a candidate for developing advanced materials with tailored properties. For instance, it can be used to functionalize polymers or nanoparticles, enhancing their surface properties for applications in drug delivery systems or sensors.

The growing body of literature on 2-(furan-2-yl)ethane-1-sulfonyl chloride underscores its significance as a versatile chemical entity. Researchers are continuously exploring new synthetic methodologies and applications to harness its full potential. As our understanding of molecular interactions advances, compounds like this are likely to play an increasingly important role in addressing complex challenges in medicine and materials science.

Future directions in the study of CAS No: 2228240-40-0 may include exploring its derivatives with modified furan rings or additional functional groups to enhance specific biological activities. Additionally, computational studies could provide deeper insights into its reactivity patterns and mechanistic pathways, guiding more efficient synthetic strategies.

In conclusion, 2-(furan-2-yl)ethane-1-sulfonyl chloride is a multifaceted compound with broad utility across pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists seeking to develop innovative solutions to pressing scientific challenges. As research continues to uncover new applications for this compound, its importance is poised to grow even further.